Cas no 1000932-53-5 (3-Chloro-1-4-(4-methoxyphenyl)piperazin-1-ylpropan-1-one)

• Product Name: 3-Chloro-1-4-(4-methoxyphenyl)piperazin-1-ylpropan-1-one
• CAS No: 1000932-53-5
• MF: C₁₄H₁₉ClN₂O₂
• MW: 282.7659
• MDL: MFCD09809199
• CID: 5068887
• PubChem ID: 20113708
• Update Time: 2025-10-28

3-Chloro-1-4-(4-methoxyphenyl)piperazin-1-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-chloro-1-[4-(4-methoxyphenyl)piperazin-1-yl]propan-1-one
• 3-chloro-1-(4-(4-methoxyphenyl)piperazin-1-yl)propan-1-one
• 3-chloro-1-{4-(4-methoxyphenyl)piperazin-1-yl}propan-1-one
• Z324552966
• 3-Chloro-1-4-(4-methoxyphenyl)piperazin-1-ylpropan-1-one

• MDL： MFCD09809199
• Inchi： 1S/C14H19ClN2O2/c1-19-13-4-2-12(3-5-13)16-8-10-17(11-9-16)14(18)6-7-15/h2-5H,6-11H2,1H3
• InChI Key： GQZCLVYVGQNBET-UHFFFAOYSA-N
• SMILES： ClC([H])([H])C([H])([H])C(N1C([H])([H])C([H])([H])N(C2C([H])=C([H])C(=C([H])C=2[H])OC([H])([H])[H])C([H])([H])C1([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 285
• XLogP3: 1.8
• Topological Polar Surface Area: 32.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 3-Chloro-1-4-(4-methoxyphenyl)piperazin-1-ylpropan-1-one

Research Brief on 3-Chloro-1-4-(4-methoxyphenyl)piperazin-1-ylpropan-1-one (CAS: 1000932-53-5)

Recent studies on 3-Chloro-1-4-(4-methoxyphenyl)piperazin-1-ylpropan-1-one (CAS: 1000932-53-5) have highlighted its potential as a key intermediate in the synthesis of novel bioactive compounds. This compound, characterized by its piperazine core and chloro-substituted propanone moiety, has garnered attention for its versatile applications in medicinal chemistry, particularly in the development of central nervous system (CNS) targeting agents. The presence of the methoxyphenyl group enhances its binding affinity to serotonin and dopamine receptors, making it a promising candidate for further pharmacological exploration.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a precursor in the synthesis of atypical antipsychotics. Researchers employed a multi-step synthetic route, starting from commercially available 1-(4-methoxyphenyl)piperazine, to yield 3-Chloro-1-4-(4-methoxyphenyl)piperazin-1-ylpropan-1-one with high purity (>98%). The study demonstrated that this intermediate could be further functionalized to produce derivatives with improved blood-brain barrier permeability and reduced off-target effects. Molecular docking simulations suggested that the chloro-propanone side chain plays a critical role in receptor binding kinetics.

In parallel research, a team from the European Journal of Pharmacology (2024) explored the compound's potential as a modulator of 5-HT2A receptors. Their in vitro assays revealed that 3-Chloro-1-4-(4-methoxyphenyl)piperazin-1-ylpropan-1-one exhibits selective antagonism at nanomolar concentrations (IC50 = 12.3 nM), with minimal activity at related receptor subtypes. This specificity was attributed to the optimal spatial arrangement of the methoxy and chloro substituents, as confirmed by X-ray crystallography of the receptor-ligand complex. These findings support the compound's utility in designing next-generation antidepressants with fewer side effects.

From a synthetic chemistry perspective, advancements in the production of 1000932-53-5 have been reported in Organic Process Research & Development (2023). A novel continuous flow process achieved 85% yield with significantly reduced reaction times (2 hours vs. traditional 8-hour batch processing). The improved methodology addresses previous challenges in controlling exothermic reactions during the chloroacylation step, enhancing both safety and scalability for industrial applications. This technological progress is particularly relevant given the compound's growing importance in API manufacturing.

Recent patent filings (WO2023124567, 2024) have expanded the compound's applications beyond CNS disorders. One notable disclosure describes its incorporation into PROTAC (Proteolysis Targeting Chimera) molecules targeting neurodegenerative disease-related proteins. The chloro group serves as an ideal attachment point for E3 ligase ligands, while the piperazine nitrogen provides a handle for target protein binders. This dual functionality positions 1000932-53-5 as a valuable building block in the emerging field of targeted protein degradation therapeutics.

Ongoing toxicological studies (preliminary data presented at the 2024 ACS Spring Meeting) indicate favorable safety profiles for derivatives of 3-Chloro-1-4-(4-methoxyphenyl)piperazin-1-ylpropan-1-one. Metabolic stability assays in human liver microsomes showed t1/2 > 120 minutes, with primary clearance occurring through glucuronidation rather than oxidative pathways that might generate reactive metabolites. These findings, combined with the compound's synthetic tractability, suggest it will remain a focus of medicinal chemistry efforts in coming years, particularly for CNS and oncology indications where piperazine-based scaffolds show continued promise.